Cas no 866014-31-5 (3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea)

• Product Name: 3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea
• CAS No: 866014-31-5
• MF: C₁₃H₉ClFN₃OS
• MW: 309.746463537216
• CID: 6536044
• Update Time: 2025-08-02

3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea
• N-[(2-chloropyridin-3-yl)carbamothioyl]-4-fluorobenzamide
• Benzamide, N-[[(2-chloro-3-pyridinyl)amino]thioxomethyl]-4-fluoro-

• Inchi： 1S/C13H9ClFN3OS/c14-11-10(2-1-7-16-11)17-13(20)18-12(19)8-3-5-9(15)6-4-8/h1-7H,(H2,17,18,19,20)
• InChI Key： YQWPGAHESDWAMO-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=CN=C1Cl)=S)(=O)C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• pka: 7.85±0.70(Predicted)

Additional information on 3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea

Research Briefing on 3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea (CAS: 866014-31-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea (CAS: 866014-31-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea as a promising scaffold for the development of kinase inhibitors. Its thiourea moiety, combined with the chloropyridine and fluorobenzoyl groups, provides a versatile platform for interactions with various biological targets. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting specific tyrosine kinases involved in cancer progression, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, this compound has shown potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, particularly Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic.

The synthesis of 3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea has been optimized in recent years, with green chemistry approaches gaining traction. A 2023 paper in Organic Process Research & Development described a solvent-free method that improves yield while reducing environmental impact. This advancement is particularly relevant given the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacokinetic studies of this compound have revealed favorable absorption and distribution profiles, though metabolic stability remains a challenge. Recent work published in Drug Metabolism and Disposition (2024) identified the major metabolic pathways and proposed structural modifications to improve its half-life in vivo. These findings are crucial for advancing the compound through preclinical development.

Looking forward, 3-(2-chloropyridin-3-yl)-1-(4-fluorobenzoyl)thiourea represents a versatile lead compound with multiple therapeutic applications. Current research efforts are focused on developing derivatives with improved selectivity and pharmacokinetic properties. The compound's unique chemical structure continues to inspire novel drug design strategies in both academic and industrial settings.